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Compound of Interest

Compound Name: iBRD4-BD1 diTFA

Cat. No.: B12386936 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with iBRD4-BD1 diTFA, a selective BRD4 bromodomain

inhibitor. Adherence to these procedures is essential for ensuring laboratory safety and

maintaining experimental integrity.

Chemical Identifier:

Product Name: iBRD4-BD1 diTFA

CAS Number: 2839318-20-4

Use: Research in inflammation and oncology.[1][2][3]

Personal Protective Equipment (PPE)
When handling iBRD4-BD1 diTFA, a comprehensive approach to personal protection is

mandatory to prevent exposure. The following PPE must be worn at all times:

Eye Protection: Chemical safety glasses that meet American National Standards Institute

(ANSI) standard Z-87.1 are required.[4] For handling larger quantities (>100 mL), the use of

splash goggles is recommended.[4]

Hand Protection: Nitrile gloves must be worn.[4] Gloves should be inspected before use and

changed frequently, especially after direct contact with the compound.
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Body Protection: A properly fitting laboratory coat, long pants, and closed-toed footwear are

required to protect the skin.[4]

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of dust, aerosols, or vapors.[4][5] If a fume hood is not available, a NIOSH-

approved respirator may be necessary.

Engineering Controls
To minimize the risk of exposure, the following engineering controls must be in place:

Ventilation: All work with iBRD4-BD1 diTFA, including weighing, reconstituting, and

aliquoting, must be performed in a well-ventilated area, preferably a chemical fume hood.[4]

[5]

Safety Stations: An accessible safety shower and eye wash station must be available in the

immediate work area.[5]

Handling and Storage Procedures
Proper handling and storage are critical for maintaining the stability of the compound and

ensuring a safe laboratory environment.

Handling:

Avoid direct contact with skin, eyes, and clothing.[5]

Avoid the formation of dust and aerosols.[5]

Use only in areas with appropriate exhaust ventilation.[5]

Storage:

Keep the container tightly sealed in a cool, well-ventilated area.[5]

Protect from direct sunlight and sources of ignition.[5]

For long-term stability, refer to the storage conditions outlined in the table below.
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Storage Condition Shelf Life (Powder) Shelf Life (In Solvent)

-20°C 3 years 1 year

4°C 2 years -

-80°C - 2 years

Data sourced from MedChemExpress Safety Data Sheet.[5]

Accidental Release and Spill Response
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent exposure.

For small spills (a few mL) inside a fume hood:

Absorb the spill with an inert material such as vermiculite or sand.

Place the absorbent material into a suitable, sealed container for disposal.

Decontaminate the surface by scrubbing with alcohol.[5]

For larger spills (>50 mL) or spills outside of a fume hood:

Alert all personnel in the laboratory immediately.[4]

Evacuate the laboratory and close all doors.[4]

Post a "NO ENTRY" sign on the door, specifying the nature of the hazard.[4]

Activate the fire alarm and call emergency services (911).[4]

Do not re-enter the area until cleared by emergency personnel.[4]

A visual workflow for spill response is provided below.
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Spill Occurs

Small Spill (<50mL)
Inside Fume Hood

Large Spill (>50mL)
or Outside Fume Hood
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Caption: Workflow for responding to a spill of iBRD4-BD1 diTFA.

Disposal Plan
All waste containing iBRD4-BD1 diTFA, including empty containers, contaminated PPE, and

spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all local,

state, and federal regulations for hazardous waste disposal. Do not dispose of this chemical

down the drain.

First Aid Measures
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with large amounts of water. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide fire

extinguishers.[5]

Special Hazards: During combustion, irritant fumes may be emitted.[5]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus and full

protective clothing.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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